Cas no 1334498-95-1 (3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid)

• Product Name: 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid
• CAS No: 1334498-95-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5168681
• Update Time: 2025-06-07

3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-2-yl)isoxazole-4-carboxylicacid
• 3-(Pyrrolidin-2-yl)isoxazole-4-carboxylic acid
• 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3-(2-pyrrolidinyl)-

• Inchi： 1S/C8H10N2O3/c11-8(12)5-4-13-10-7(5)6-2-1-3-9-6/h4,6,9H,1-3H2,(H,11,12)
• InChI Key： GHLOQFAFULVDQH-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(C2CCCN2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: -2.5
• Topological Polar Surface Area: 75.4

Additional information on 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid

Introduction to 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid (CAS No. 1334498-95-1) and Its Emerging Applications in Chemical Biology

3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid, identified by the chemical identifier CAS No. 1334498-95-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. The compound belongs to the class of pyrrolidine and isoxazole derivatives, which are well-documented for their role in modulating various biological pathways. This introduction aims to provide a comprehensive overview of the compound, its synthesis, pharmacological significance, and recent advancements in its application within biomedical research.

The molecular structure of 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid consists of a pyrrolidine ring fused with an isoxazole moiety, connected through a carboxylic acid functional group at the 4-position of the isoxazole ring. This structural configuration imparts distinct electronic and steric properties that make it a versatile scaffold for drug discovery. The presence of both nitrogen and oxygen heteroatoms in the molecule enhances its potential for interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in interest regarding small-molecule modulators that can selectively interact with biological systems to elicit therapeutic effects. 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid has emerged as a promising candidate in this context due to its ability to modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. Its pyrrolidine core is particularly noteworthy, as it has been extensively studied for its role in enhancing binding affinity to target proteins.

The synthesis of 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors such as pyrrolidine derivatives and isoxazole precursors. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of organic synthesis techniques in producing complex heterocyclic compounds.

One of the most compelling aspects of 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid is its potential as a pharmacophore in drug development. The compound's structural features allow it to engage with various biological targets, making it a valuable scaffold for designing novel therapeutics. For instance, studies have demonstrated its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory processes. Additionally, its binding profile suggests potential applications in addressing neurodegenerative disorders by modulating acetylcholinesterase activity.

Recent research has also explored the antimicrobial properties of 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid, revealing its efficacy against certain bacterial strains. This finding is particularly relevant in light of the growing threat of antibiotic-resistant pathogens, where novel antimicrobial agents are urgently needed. The compound's mechanism of action appears to involve disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways, offering a promising alternative to conventional antibiotics.

The pharmacokinetic properties of 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid have been evaluated through preclinical studies, which indicate moderate solubility and reasonable bioavailability. These characteristics are crucial for determining its suitability for further clinical development. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, suggesting a favorable safety profile. However, more extensive studies are warranted to fully assess its long-term safety and efficacy.

In conclusion, 3-Pyrrolidin-2-yl-isoxazole-4-carboxylic acid (CAS No. 1334498-95-1) represents a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research. Its unique scaffold offers opportunities for designing novel therapeutics targeting various diseases, including inflammation, cancer, and neurodegenerative disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.